Cas no 1185476-83-8 (3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate
• CAS No: 1185476-83-8
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD11841236
• CID: 4576263
• Update Time: 2025-06-26

3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1H-imidazol-1-yl)propanoic Acid Hydrate
• 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate

• MDL： MFCD11841236
• Inchi： 1S/C7H10N2O2.H2O/c1-6-8-3-5-9(6)4-2-7(10)11;/h3,5H,2,4H2,1H3,(H,10,11);1H2
• InChI Key： MDMXYLCZFIDEJP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN1C(C)=NC=C1.[H]O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate

Introduction to 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate (CAS No. 1185476-83-8)

3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate (CAS No. 1185476-83-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA hydrate, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate is C₈H₁₂N₂O₂·H₂O, and its molecular weight is approximately 174.19 g/mol. The compound consists of a propanoic acid backbone with a 2-methylimidazole substituent, which imparts unique chemical and biological properties. The presence of the imidazole ring and the carboxylic acid group makes it a valuable building block in the synthesis of more complex molecules.

In terms of physical properties, MMPA hydrate is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility characteristics make it suitable for various applications in both laboratory and industrial settings. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in various chemical reactions.

The synthesis of 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate can be achieved through several methods. One common approach involves the reaction of 2-methylimidazole with bromopropionic acid or its ester derivatives. This reaction typically proceeds via nucleophilic substitution, followed by hydrolysis to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

MMPA hydrate has shown promising biological activities in various studies. One of its key applications is in the field of medicinal chemistry, where it serves as a lead compound for the development of new drugs. Research has demonstrated that this compound exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis and colitis. Additionally, studies have explored its potential as an antifungal agent due to its ability to disrupt fungal cell membranes.

In the context of pharmaceutical research, MMPA hydrate has been investigated for its role in modulating specific enzymes and receptors. For instance, it has been shown to inhibit certain kinases involved in signal transduction pathways, which are crucial for cell growth and proliferation. This property makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

The pharmacokinetic properties of MMPA hydrate have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Furthermore, its low toxicity profile has been confirmed through various in vitro and in vivo studies, making it a safe option for further clinical development.

In addition to its therapeutic applications, MMPA hydrate has found use in other areas such as analytical chemistry and materials science. Its unique chemical structure makes it an excellent ligand for metal complexes, which can be used in catalysis or as sensors for detecting specific analytes. The compound's ability to form stable complexes with transition metals has also led to its use in the synthesis of coordination polymers with potential applications in gas storage and separation technologies.

The environmental impact of MMPA hydrate has been another area of interest for researchers. Studies have shown that it degrades readily under natural conditions, minimizing its persistence in the environment. This characteristic is particularly important for ensuring the sustainability of chemical processes involving this compound.

In conclusion, 3-(2-methyl-1H-imidazol-1-yl)propanoic acid hydrate (CAS No. 1185476-83-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.